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Executive Summary

Fosrolapitant is an intravenous, water-soluble phosphate ester prodrug developed to deliver
the active moiety, rolapitant.[1][2] Upon administration, it undergoes rapid and complete
hydrolysis in vivo to form rolapitant, a highly selective and long-acting neurokinin-1 (NK-1)
receptor antagonist.[1][2] This profile makes it a critical component in the prevention of
chemotherapy-induced nausea and vomiting (CINV), particularly the delayed phase.
Fosrolapitant is co-formulated with palonosetron, a second-generation 5-HT3 receptor
antagonist, in a fixed-dose combination (HR20013), to simultaneously target two critical
pathways involved in emesis.[3][4] This document provides a comprehensive overview of its
pharmacological properties, supported by clinical data, experimental methodologies, and visual
diagrams of its mechanism and clinical evaluation.

Pharmacodynamics: Mechanism of Action

The antiemetic effect of fosrolapitant is solely attributable to its active form, rolapitant.
Rolapitant functions as a potent and selective antagonist of the human NK-1 receptor.[1] The
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NK-1 receptor's endogenous ligand is Substance P, a neuropeptide found in the central and
peripheral nervous systems that plays a pivotal role in the emetic reflex. By blocking the
binding of Substance P to NK-1 receptors in the brain, rolapitant effectively inhibits the
signaling cascade that leads to nausea and vomiting.[5] This mechanism is particularly crucial
for preventing delayed CINV (occurring 24 to 120 hours after chemotherapy).

The co-formulation with palonosetron, a 5-HT3 receptor antagonist, provides a dual-pathway
blockade. Palonosetron targets the 5-HT3 receptors, which are key mediators of the acute
phase of CINV.[4][5]
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Fosrolapitant Conversion and Metabolism Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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